6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C15H11ClN2O4
• Molecular Weight: 318.71 g/mol
• IUPAC Name: 6-chloro-4-[(4-nitrophenyl)methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C15H11ClN2O4/c16-11-3-6-14-13(7-11)17(15(19)9-22-14)8-10-1-4-12(5-2-10)18(20)21/h1-7H,8-9H2
• InChI Key: CZVIPFLALAMIOD-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)Cl)CC3=CC=C(C=C3)[N+](=O)[O-]

Description

6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one is a chemical compound that belongs to the family of benzoxazinones. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in cells. For example, in cancer cells, it has been shown to activate the p53 pathway, which leads to apoptosis. In Alzheimer's disease, it has been reported to inhibit the activity of beta-secretase, an enzyme responsible for the formation of amyloid-beta plaques.
Biochemical and Physiological Effects:
6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one has been found to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the p53 pathway. In Alzheimer's disease, it has been shown to inhibit the formation of amyloid-beta plaques. Additionally, it has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential therapeutic applications in various diseases. It has been extensively studied for its anticancer, anti-Alzheimer's, and anti-inflammatory properties. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one. One area of research could be focused on improving the solubility of the compound to make it more suitable for in vivo studies. Another area of research could be to investigate the potential of this compound in other diseases such as Parkinson's disease and multiple sclerosis. Additionally, more studies could be conducted to better understand the mechanism of action of this compound and its potential interactions with other signaling pathways in cells.

Synthesis Methods

The synthesis of 6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one involves the reaction of 4-nitrobenzyl chloride with 6-chloro-2-hydroxybenzoic acid in the presence of a base such as triethylamine. The resulting intermediate is then treated with phosgene to yield the final product. The yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

6-chloro-4-{4-nitrobenzyl}-2H-1,4-benzoxazin-3(4H)-one has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and inflammation. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. In Alzheimer's disease, it has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of the disease. Additionally, it has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.